N-cyclohexyl-2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide

• IUPAC Name: N-cyclohexyl-2-[4-(4-methylphenyl)-1,1-dioxo-3H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl]acetamide
• InChI: InChI=1S/C21H26N4O3S/c1-16-9-11-18(12-10-16)25-15-24(14-20(26)23-17-6-3-2-4-7-17)29(27,28)19-8-5-13-22-21(19)25/h5,8-13,17H,2-4,6-7,14-15H2,1H3,(H,23,26)
• InChI Key: DYZZUSFVNADGKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CN(S(=O)(=O)C3=C2N=CC=C3)CC(=O)NC4CCCCC4
• Molecular Formula: C21H26N4O3S
• Molecular Weight: 414.5 g/mol
• CAS No.: 1251679-73-8

Description

“N-cyclohexyl-2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide” is a complex organic compound. It contains a cyclohexyl group, a p-tolyl group (a toluene derivative), and a 3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl group. The exact properties and applications of this compound would depend on its specific structure and the context in which it is used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The cyclohexyl group would introduce a cyclic structure, the p-tolyl group would provide aromaticity, and the 3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl group would add additional heterocyclic rings.

Chemical Reactions Analysis

The types of chemical reactions this compound could undergo would depend on its exact structure and the conditions under which it is used. Potential reactions could involve the functional groups present in the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Synthesis and Chemical Properties

• Insecticidal Applications : A study by Fadda et al. (2017) involved the synthesis of various heterocycles, including thiadiazole derivatives, which demonstrated insecticidal properties against the cotton leafworm, Spodoptera littoralis. This highlights the compound's potential in agricultural pest control applications (Fadda et al., 2017).

• Antimicrobial Activity : Research by Ali et al. (2010) demonstrated that derivatives of N-cyclohexyl-2-cyanoacetamide, a related compound, exhibited antimicrobial activity against various bacteria and fungi. This suggests potential applications in developing new antimicrobial agents (Ali et al., 2010).

• Anticancer Potential : Gomha et al. (2017) synthesized novel thiadiazoles bearing a pyrido[2,3-d]pyrimidinone moiety, showing significant antitumor activity against the MCF-7 breast cancer cell line. This research points to the compound's potential in cancer treatment (Gomha et al., 2017).

Biological Applications

• Antioxidant and Antitumor Evaluation : A study by Hamama et al. (2013) involved the synthesis of N-substituted-2-amino-1,3,4-thiadiazoles, which showed promising antioxidant and cytotoxicity activities, suggesting potential in pharmaceutical research (Hamama et al., 2013).

• Src Kinase Inhibitory and Anticancer Activities : Fallah-Tafti et al. (2011) synthesized N-benzyl substituted acetamide derivatives containing thiazole, which exhibited Src kinase inhibitory and anticancer activities. This indicates the compound's potential in targeted cancer therapy (Fallah-Tafti et al., 2011).

• Synthesis of Pyrido[2,1-b][1,3,5]thiadiazine : Dotsenko et al. (2014) described the synthesis of a large library of pyrido[2,1-b][1,3,5]thiadiazines, indicating the versatility of such compounds in creating diverse molecular libraries for potential pharmaceutical applications (Dotsenko et al., 2014).

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. Without more information, it’s difficult to speculate on how this compound might interact with other substances or biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its potential applications. These could range from medicinal chemistry if it has biological activity, to materials science if it has unique physical properties.